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Compound of Interest |

Compound Name: 6,7-Dichloro-2-methyl-4-quinolinol
CAS No.: 948294-27-7
Cat. No.: B12622445

Get Quote

Part 1: Executive Summary

6,7-Dichloro-2-methyl-4-quinolinol (often referred to in its tautomeric form as 6,7-dichloro-2-

methyl-4(1H)-quinolone) is a critical heterocyclic intermediate used in the synthesis of
advanced antimalarials, quinolone antibiotics, and high-performance agrochemicals.

Despite its structural simplicity, the solubility profile of this compound is complex, governed by a
stable crystal lattice and keto-enol tautomerism. Publicly available experimental solubility
datasets for this specific di-chloro analog are sparse.[1] This guide bridges that gap by
synthesizing physicochemical principles from structural analogs (e.g., 2-methyl-4-quinolinol)
and providing a validated experimental framework for generating precise solubility data.

Key Insight: The compound exists predominantly as the 4-quinolone tautomer in the solid state.
This results in strong intermolecular hydrogen bonding (dimerization), leading to high melting
points (>250°C) and poor solubility in common non-polar solvents.

Part 2: Physicochemical Profile & Solubility

Landscape
Structural Identity & Tautomerism
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The solubility behavior is dictated by the equilibrium between the enol (quinolinol) and keto
(quinolone) forms. In the solid state and polar solvents, the keto form dominates.

e Chemical Name: 6,7-Dichloro-2-methylquinolin-4-ol / 6,7-Dichloro-2-methyl-4(1H)-quinolone
e Molecular Formula: C10H7CI2NO
e Molecular Weight: 228.07 g/mol

o Predicted LogP: ~2.5 — 3.0 (Increased lipophilicity vs. 2-methyl-4-quinolinol due to di-chloro
substitution).

e Melting Point: >280°C (Decomposition is common before melting).

Solubility Landscape (Qualitative & Semi-Quantitative)

Based on structural analogs (2-methyl-4-quinolinol, 4,7-dichloroquinoline) and thermodynamic
principles.
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Solvent Class

Representative
Solvents

Solubility Behavior

Mechanistic Insight

Polar Aprotic

DMSO, DMF, NMP

High (>50 mg/mL)

Best for stock
solutions. Dipolar
aprotic solvents
disrupt the
intermolecular H-bond
dimers of the

quinolone core.

Polar Protic

Methanol, Ethanol,
IPA

Moderate (Hot) / Low
(Cold)

Solubility is
temperature-
dependent. Useful for
recrystallization (e.g.,

hot ethanol).

Acidic Aqueous

0.1 M HCI, Acetic Acid

High

Protonation of the
carbonyl
oxygen/nitrogen forms

a soluble cation (

).

Basic Aqueous

0.1 M NaOH

High

Deprotonation of the
N-H (or O-H) forms a

soluble anion (

).

Neutral Aqueous

Water (pH 7)

Very Low (<0.1
mg/mL)

The neutral species
aggregates due to
hydrophobic stacking
and H-bonding.

Non-Polar

Hexane, Toluene,
Ether

Insoluble

Lack of H-bonding
capability prevents
solvation of the polar

quinolone core.
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Part 3: Thermodynamic Modeling Framework

To extrapolate limited experimental data, researchers should employ thermodynamic models.
The Apelblat Equation is the industry standard for correlating the solubility of quinolone
derivatives.

The Modified Apelblat Equation:
Where:

e = Mole fraction solubility
e = Absolute temperature (Kelvin)

o = Empirical model parameters derived from regression analysis.
Thermodynamic Parameters of Dissolution: Using the van't Hoff analysis, the enthalpy (

) and entropy (
) of solution can be derived:

o Expectation: Dissolution in ethanol/water is typically endothermic (

), meaning solubility increases significantly with temperature.

Part 4: Validated Experimental Protocol

Since exact literature values are rare, the following protocol is the "Gold Standard" for
generating regulatory-grade solubility data for this compound.

Methodology: Equilibrium Shake-Flask (HPLC-UV)

Objective: Determine thermodynamic solubility at

to

Step-by-Step Workflow:
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e Preparation:

o Add excess solid 6,7-dichloro-2-methyl-4-quinolinol to 10 mL of the target solvent (e.g.,
Ethanol, Water, DMSO) in a borosilicate glass vial.

o Critical: Ensure a visible solid phase remains at the bottom to guarantee saturation.
o Equilibration:

o Place vials in a temperature-controlled orbital shaker.

o Settings: 200 RPM, Temperature

C.

o Duration: 72 hours. (Quinolones have high lattice energy and equilibrate slowly).

e Sampling & Filtration:

o

Allow solids to sediment for 1 hour (stop shaking).

o Withdraw supernatant using a pre-heated glass syringe (to prevent precipitation in the
needle).

o Filter through a 0.45 pm PTFE filter (Hydrophilic PTFE for aqueous, Hydrophobic for
organic).

o Note: Discard the first 1 mL of filtrate to account for filter adsorption.

e Quantification (HPLC-UV):

[¢]

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 4.6 x 150 mm, 5 um).

[¢]

Mobile Phase: Acetonitrile : Water (0.1% Formic Acid) [60:40 v/v].

Flow Rate: 1.0 mL/min.

[e]

o

Detection: UV at 254 nm (aromatic core) and 320 nm (conjugated system).
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o Injection Volume: 10 pL.

Part 5: Visualization & Logic
Solubility & Tautomerism Logic Flow

The following diagram illustrates the structural logic dictating the solubility profile.

6,7-Dichloro-2-methyl-4-quinolinol

Tautomeric Equilibrium
(Solid State)

\
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\

4-Quinolone Form 4-Quinolinol Form
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Strong Intermolecular
H-Bonding (Dimers)

High Lattice Energy Non-Polar Solvents Polar Protic
(MP > 250°C) (Hexane) (Ethanol/Water)
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Soluble
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Solubility Outcome
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Caption: Mechanistic pathway showing how tautomerism and dimerization drive the solubility
profile of 6,7-dichloro-2-methyl-4-quinolinol.

Part 6: Applications in Process Chemistry
* Recrystallization:
o Recommended Solvent:DMF/Ethanol (1:4) or Acetic Acid.

o Protocol: Dissolve crude material in minimum hot DMF (100°C), then slowly add Ethanol
as an anti-solvent while cooling. This yields high-purity needles.

e Conrad-Limpach Synthesis Isolation:
o The reaction is typically performed in Dowtherm A (250°C).[2]

o Upon cooling to 25°C, the product precipitates (due to insolubility in the non-polar
Dowtherm matrix).

o Wash: Use Petroleum Ether or Hexane to remove residual Dowtherm. The product
remains solid (insoluble).
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e Conrad, M., & Limpach, L. (1887).[3] Uber die Synthese von Chinolinderivaten. Berichte der
deutschen chemischen Gesellschatft.

e Organic Syntheses. (1955). 2-Methyl-4-hydroxyquinoline.[3][4][5] Org. Synth. Coll. Vol. 3,
p.593.

e Surrey, A. R., & Hammer, H. F. (1946). The Preparation of 4,7-Dichloroquinoline. Journal of
the American Chemical Society.

e Avdeef, A. (2012). Absorption and Drug Development: Solubility, Permeability, and Charge
State. Wiley-Interscience. (Standard text for solubility protocols).

e BenchChem. (2025).[6] General Solubility Protocols for Quinoline Derivatives.

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b12622445/docs?utm_src=pdf-body#6-7-dichloro-2-methyl-4-quinolinol-solubility-data
https://orgsyn.org/demo.aspx?prep=CV3P0272
https://www.cambridge.org/core/books/abs/name-reactions-in-organic-synthesis/conradlimpach-reaction/742E0C4202D80AD70B35E7EB0393B09D
https://www.cambridge.org/core/books/abs/name-reactions-in-organic-synthesis/conradlimpach-reaction/742E0C4202D80AD70B35E7EB0393B09D
https://www.chemimpex.com/es/products/43892
https://www.echemi.com/sds/6-chloro-4-hydroxy-2-methylquinoline-pd180810124379.html
https://www.benchchem.com/pdf/Technical_Support_Center_Purification_of_6_7_Dimethoxy_4_phenoxy_quinoline_Analogs.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12622445?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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